Cas no 2227206-77-9 (7,7-difluoro-5-oxa-2-azaspiro[3.4]octane;2,2,2-trifluoroacetic acid)

7,7-Difluoro-5-oxa-2-azaspiro[3.4]octane is a spirocyclic compound featuring a unique oxygen- and nitrogen-containing heterocyclic structure with two fluorine substituents, enhancing its reactivity and stability in synthetic applications. This scaffold is valuable in medicinal chemistry and agrochemical research due to its constrained geometry and potential for derivatization. 2,2,2-Trifluoroacetic acid (TFA) is a strong carboxylic acid widely used as a solvent, reagent, and catalyst in organic synthesis. Its high acidity and volatility make it particularly useful in peptide synthesis, deprotection reactions, and HPLC applications. When paired, these compounds offer versatility in fine chemical synthesis, enabling precise modifications under controlled conditions.

7,7-difluoro-5-oxa-2-azaspiro[3.4]octane;2,2,2-trifluoroacetic acid structure

2227206-77-9 structure

Product Name:7,7-difluoro-5-oxa-2-azaspiro[3.4]octane;2,2,2-trifluoroacetic acid

CAS No:2227206-77-9

MF:C₂HF₃O₂

MW:114.02

MDL:MFCD31696020

CID:5096120

PubChem ID:134819029

Update Time:2026-03-02

7,7-difluoro-5-oxa-2-azaspiro[3.4]octane;2,2,2-trifluoroacetic acid Chemical and Physical Properties

Names and Identifiers

- 7,7-difluoro-5-oxa-2-azaspiro[3.4]octane;2,2,2-trifluoroacetic acid
- 7,7-Difluoro-5-oxa-2-azaspiro[3.4]octane Trifluoroacetate
- SCHEMBL21590640
- 7,7-Difluoro-5-oxa-2-azaspiro[3.4]octane; 2,2,2-trifluoroacetic acid
- SY322344
- 2227206-77-9
- BS-43651
- P18463
- 7,7-Difluoro-5-oxa-2-azaspiro[3.4]octane 2,2,2-trifluoroacetate
- 7,7-Difluoro-5-oxa-2-azaspiro[3.4]octane 2,2,2-trifluoroacetic acid
- 7,7-Difluoro-5-oxa-2-azaspiro[3.4]octane TFA
- CS-0184117
- 7,7-difluoro-5-oxa-2-azaspiro[3.4]octane; trifluoroacetic acid
- 7,7-Difluoro-5-oxa-2-azaspiro[3.4]octane trifluoroacetic acid
- MFCD31696020
- MDL： MFCD31696020
- Inchi： 1S/C6H9F2NO.C2HF3O2/c7-6(8)1-5(10-4-6)2-9-3-5;3-2(4,5)1(6)7/h9H,1-4H2;(H,6,7)
- InChI Key： UVMYPEYYQIKQPF-UHFFFAOYSA-N
- SMILES： FC1(COC2(CNC2)C1)F.FC(C(=O)O)(F)F

Computed Properties

Exact Mass: 263.05808399g/mol
Monoisotopic Mass: 263.05808399g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 9
Heavy Atom Count: 17
Rotatable Bond Count: 0
Complexity: 239
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 58.6Å²

7,7-difluoro-5-oxa-2-azaspiro[3.4]octane;2,2,2-trifluoroacetic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
abcr	AB545822-100 mg	7,7-Difluoro-5-oxa-2-azaspiro[3.4]octane 2,2,2-trifluoroacetic acid, 95%; .	2227206-77-9	95%	100MG	€265.70	2023-04-14
abcr	AB545822-250 mg	7,7-Difluoro-5-oxa-2-azaspiro[3.4]octane 2,2,2-trifluoroacetic acid, 95%; .	2227206-77-9	95%	250MG	€490.10	2023-04-14
abcr	AB545822-500 mg	7,7-Difluoro-5-oxa-2-azaspiro[3.4]octane 2,2,2-trifluoroacetic acid, 95%; .	2227206-77-9	95%	500MG	€646.60	2022-03-01
abcr	AB545822-1 g	7,7-Difluoro-5-oxa-2-azaspiro[3.4]octane 2,2,2-trifluoroacetic acid, 95%; .	2227206-77-9	95%	1g	€1,163.30	2023-04-14
Chemenu	CM776933-250mg	7,7-difluoro-5-oxa-2-azaspiro[3.4]octane;2,2,2-trifluoroacetic acid	2227206-77-9	95%+	250mg	$317	2023-02-02
Chemenu	CM776933-500mg	7,7-difluoro-5-oxa-2-azaspiro[3.4]octane;2,2,2-trifluoroacetic acid	2227206-77-9	95%+	500mg	$528	2023-02-02
Chemenu	CM776933-1g	7,7-difluoro-5-oxa-2-azaspiro[3.4]octane;2,2,2-trifluoroacetic acid	2227206-77-9	95%+	1g	$791	2023-02-02
Chemenu	CM776933-5g	7,7-difluoro-5-oxa-2-azaspiro[3.4]octane;2,2,2-trifluoroacetic acid	2227206-77-9	95%+	5g	$2372	2023-02-02
Chemenu	CM776933-10g	7,7-difluoro-5-oxa-2-azaspiro[3.4]octane;2,2,2-trifluoroacetic acid	2227206-77-9	95%+	10g	$3954	2023-02-02
eNovation Chemicals LLC	D605438-100mg	7,7-difluoro-5-oxa-2-azaspiro[3.4]octane;2,2,2-trifluoroacetic acid	2227206-77-9	97%	100mg	$215	2024-07-21